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Compound of Interest

Compound Name: Cedrelopsin

Cat. No.: B026933

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available scientific information on
Cedrelopsin. It is important to note that detailed experimental data, including specific physical
constants, comprehensive spectral analyses, and dedicated mechanistic studies on its
signaling pathways, are not extensively reported in the currently accessible literature. This
guide, therefore, provides a foundational overview based on existing knowledge and general
principles in natural product chemistry and pharmacology.

Introduction

Cedrelopsin is a natural coumarin, a class of benzopyrone compounds known for their diverse
pharmacological activities. It is primarily isolated from the trunk bark of Cedrelopsis grevei, a
plant native to Madagascar.[1] Recent studies have highlighted its potential as a cytotoxic
agent against various cancer cell lines, making it a molecule of interest for further investigation
in drug discovery and development. This guide aims to consolidate the known physical and
chemical properties of Cedrelopsin, outline general experimental approaches for its study, and
discuss its potential biological mechanisms of action.

Physicochemical Properties

Detailed quantitative physical properties of Cedrelopsin are not widely published. The
available information is summarized below.
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Table 1: General and Physicochemical Properties of Cedrelopsin

Property Value Source(s)

5-hydroxy-2,2-dimethyl-10-(2-
IUPAC Name methylprop-1-enyl)-2H,8H- N/A

pyrano[2,3-flchromen-8-one

CAS Number 19397-28-5 [1]
Molecular Formula C15H1604

Molecular Weight 260.29 g/mol

Appearance Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Purity (Commercially Available) >95% - 298%

Trunk bark of Cedrelopsis
Source _ [1]
grevei

Note: Specific values for melting point, boiling point, and quantitative solubility (e.g., in mg/mL)
are not readily available in the reviewed literature.

Experimental Protocols

A detailed, standardized protocol for the isolation and purification of Cedrelopsin is not
published. However, a general workflow can be inferred from standard practices in natural
product chemistry.

General Workflow for Isolation and Purification

The isolation of Cedrelopsin from its natural source, Cedrelopsis grevei, typically involves
extraction followed by chromatographic separation. The following diagram illustrates a
generalized workflow.
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General Workflow for Cedrelopsin Isolation and Characterization

Plant Material
(Cedrelopsis grevei bark)

:

Drying and Grinding

;

Solvent Extraction
(e.g., with methanol or ethanol)

:

Crude Extract

:

Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, water)

:

Ethyl Acetate Fraction

;

Column Chromatography
(Silica Gel)

l

Fraction Collection and TLC Analysis

l

Further Purification
(e.g., Preparative HPLC)

l

Pure Cedrelopsin

LN

Structural Elucidation
(NMR, MS, IR)

Biological Activity Assays
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Hypothesized Intrinsic Apoptosis Pathway for Cedrelopsin

Cedrelopsin

Cellular Stress

Bax/Bak Activation

Caspase-9 Activation

Caspase-3 Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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